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Compound of Interest

Compound Name: Acid yellow 127

Cat. No.: B1592793 Get Quote

For researchers, scientists, and drug development professionals, the meticulous handling of

chemical compounds is paramount to ensuring laboratory safety and experimental integrity.

This document provides essential, immediate safety and logistical information for the handling

of Acid Yellow 127 (CAS No. 73384-78-8), a monoazo dye. The following procedural guidance

is designed to be a preferred resource, fostering a culture of safety and trust in your laboratory

operations.

Immediate Safety and Handling Protocol
Chemical Identification:

Parameter Value

Chemical Name Acid Yellow 127

CAS Number 73384-78-8

C.I. Name C.I. 18888

Synonyms Weak Acid Yellow 3GL, Acid Yellow 5GW

Molecular Formula C₂₆H₂₀Cl₂N₉NaO₄S

Personal Protective Equipment (PPE):
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Adherence to proper PPE protocols is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Acid Yellow 127.

Protection Type Recommended Equipment Specifications

Eye Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against dust and

splashes.

Hand Protection Chemical-resistant gloves
Nitrile or butyl rubber gloves

are recommended.

Body Protection Laboratory Coat
Should be fully buttoned to

protect against skin contact.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder form to prevent

inhalation of dust.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Acid Yellow 127 minimizes risks and ensures operational

efficiency.

1. Preparation and Engineering Controls:

Ventilation: Always handle Acid Yellow 127 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower

are readily accessible and in good working order.

Material Weighing: When weighing the powder, do so in a designated area with minimal air

currents to prevent dust dispersion.

2. Handling the Substance:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.
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Dust Minimization: Handle the powder carefully to avoid generating dust. If dust is

generated, use appropriate respiratory protection.

Solution Preparation: When preparing solutions, slowly add the dye to the solvent to prevent

splashing.

3. Storage:

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.

Incompatibilities: Store away from strong oxidizing agents.

4. First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.

Eye Contact: If the substance comes into contact with the eyes, rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and

seek medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical advice.

Disposal Plan: Managing Acid Yellow 127 Waste
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance.

1. Waste Identification and Segregation:

Labeling: All waste containing Acid Yellow 127 must be clearly labeled as "Hazardous

Waste" with the chemical name.

Segregation: Do not mix Acid Yellow 127 waste with other waste streams.
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2. Neutralization (for acidic solutions):

If the waste is in an acidic solution, it should be neutralized with a suitable base (e.g., sodium

bicarbonate) under controlled conditions in a fume hood. The pH should be adjusted to a

neutral range (typically 6-8).

3. Disposal Procedure:

Solid Waste: Uncontaminated solid waste can be disposed of as regular laboratory waste.

Contaminated materials (e.g., gloves, paper towels) should be placed in a sealed, labeled

container for hazardous waste disposal.

Liquid Waste: Neutralized liquid waste should be collected in a designated, sealed, and

labeled hazardous waste container.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance. As an azo dye, it is crucial to prevent its release into drains or waterways.

Quantitative Data Summary
Specific occupational exposure limits (OELs) for Acid Yellow 127 have not been established.

In the absence of specific data, it is recommended to adhere to the limits for Particles Not

Otherwise Specified (PNOS), also known as nuisance dust.

Parameter Value Regulatory Body

OSHA PEL (Total Dust) 15 mg/m³ (8-hour TWA) OSHA

OSHA PEL (Respirable

Fraction)
5 mg/m³ (8-hour TWA) OSHA

ACGIH TLV (Inhalable

Particles)
10 mg/m³ (8-hour TWA) ACGIH

ACGIH TLV (Respirable

Particles)
3 mg/m³ (8-hour TWA) ACGIH
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TWA: Time-Weighted Average

Visualizing Safety Workflows
To further clarify the procedural steps, the following diagrams illustrate the key workflows for

handling Acid Yellow 127.

Preparation Handling Storage & Disposal

Gather PPE Ensure Proper Ventilation Check Safety Equipment Weigh Powder Carefully Prepare Solution Store Securely Dispose of Waste Properly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Acid Yellow 127.
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Caption: Logic diagram for selecting appropriate PPE for Acid Yellow 127.
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To cite this document: BenchChem. [Navigating the Safe Handling of Acid Yellow 127: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592793#personal-protective-equipment-for-
handling-acid-yellow-127]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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